Synthesis and intramolecular singlet fission properties of ortho-phenylene linked oligomers of diphenylhexatriene†
Chemical Science Pub Date: 2023-11-03 DOI: 10.1039/D3SC03665K
Abstract
In molecular dimers that undergo intramolecular singlet fission (iSF), efficient iSF is typically accompanied by triplet pair annihilation at rates which prohibit effective triplet harvesting. Collisional triplet pair separation and intramolecular separation by hopping to additional sites in extended oligomers are both strategies that have been reported to be effective for acene based iSF materials in the literature. Herein, a family of highly soluble diphenylhexatriene (DPH) oligomers were synthesized and investigated using transient absorption spectroscopy to determine whether these approaches can be applied to the non-acene singlet fission chromophore, DPH. While iSF proceeds rapidly for all three new materials, neither concentration nor oligomer size result in significantly enhanced triplet pair lifetime relative to the dilute dimer case. These null results indicate the fallibility of the collisional separation and oligomerisation strategies.
Recommended Literature
- [1] Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†
- [2] Back cover
- [3] A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation†
- [4] Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†
- [5] Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners
- [6] Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption
- [7] On the signature of the hydrophobic effect at a single molecule level
- [8] On splitting of the NICS(1) magnetic aromaticity index†
- [9] pH switchable and fluorescent ratiometric squarylium indocyanine dyes as extremely alkaline solution sensors†
- [10] Determination of cellulase colocalization on cellulose fiber with quantitative FRET measured by acceptor photobleaching and spectrally unmixing fluorescence microscopy
Journal Nameļ¼Chemical Science
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 19396-73-7
-
CAS no.: 16514-83-3
-
CAS no.: 162758-94-3
